Cas no 1067637-36-8 (3-Chloro-4-fluoro-N-methylbenzamide)

• Product Name: 3-Chloro-4-fluoro-N-methylbenzamide
• CAS No: 1067637-36-8
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 2113584
• Update Time: 2023-08-04

3-Chloro-4-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-methylbenzamide
• FHYOKHBHKIRBNR-UHFFFAOYSA-N
• 3-Chloro-4-fluoro-N-methylbenzamide

• Inchi： 1S/C8H7ClFNO/c1-11-8(12)5-2-3-7(10)6(9)4-5/h2-4H,1H3,(H,11,12)
• InChI Key： FHYOKHBHKIRBNR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(NC)=O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2
• Topological Polar Surface Area: 29.1